Calcium, isotope of mass 42
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Overview
Description
Calcium, isotope of mass 42 is a stable isotope of calcium with a mass number of 42. It has 20 protons and 22 neutrons in its nucleus. This isotope is one of the naturally occurring isotopes of calcium, constituting about 0.647% of natural calcium . This compound is used in various scientific research applications due to its unique properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
Calcium, isotope of mass 42 can be prepared through the enrichment of natural calcium using techniques such as mass spectrometry or gas centrifugation. These methods separate the isotopes based on their mass differences. The enriched calcium-42 is then collected for further use .
Industrial Production Methods
Industrial production of calcium-42 involves the use of large-scale isotope separation facilities. These facilities employ advanced technologies like electromagnetic separation and laser isotope separation to achieve high-purity calcium-42. The process requires precise control of reaction conditions to ensure the desired isotope is obtained .
Chemical Reactions Analysis
Types of Reactions
Calcium, isotope of mass 42, like other calcium isotopes, undergoes various chemical reactions, including:
Oxidation: Reacts with oxygen to form calcium oxide (CaO).
Reduction: Can be reduced from its compounds to elemental calcium.
Substitution: Participates in substitution reactions where calcium replaces another element in a compound.
Common Reagents and Conditions
Oxidation: Calcium reacts with oxygen at room temperature to form a protective layer of calcium oxide.
Reduction: Calcium compounds can be reduced using strong reducing agents like sodium or magnesium.
Substitution: Calcium can replace other metals in compounds under appropriate conditions.
Major Products Formed
Calcium Oxide (CaO): Formed during oxidation.
Elemental Calcium: Obtained through reduction.
Calcium Halides (CaX₂): Formed in substitution reactions with halogens.
Scientific Research Applications
Calcium, isotope of mass 42 is used in various scientific research fields, including:
Chemistry: Used as a tracer in isotope studies to understand chemical reactions and processes.
Biology: Helps in studying calcium metabolism and its role in biological systems.
Medicine: Used in diagnostic techniques and research on calcium-related diseases.
Industry: Employed in the production of specialized materials and in nuclear reactors .
Mechanism of Action
Calcium, isotope of mass 42 exerts its effects through its involvement in calcium ion channels and cellular processes. It acts as a second messenger in various signaling pathways, regulating processes such as muscle contraction, neurotransmitter release, and enzyme activity. The molecular targets include calcium-binding proteins and ion channels that facilitate the movement of calcium ions across cell membranes .
Comparison with Similar Compounds
Similar Compounds
Calcium-40: The most abundant isotope of calcium, constituting about 96.941% of natural calcium.
Calcium-43: Another stable isotope, used in nuclear magnetic resonance studies.
Calcium-44: Stable isotope used in various scientific applications.
Uniqueness of Calcium, isotope of mass 42
This compound is unique due to its specific neutron-to-proton ratio, which makes it valuable in isotope fractionation studies and as a tracer in scientific research. Its relatively low natural abundance compared to calcium-40 adds to its significance in specialized applications .
Biological Activity
Calcium, an essential element in biological systems, exists in several isotopes, with Calcium-42 (42Ca) being one of the stable isotopes. This isotope has garnered attention in recent research for its role in biological processes, particularly in bone health and mineral balance. This article explores the biological activity of 42Ca, focusing on its isotopic behavior, applications as a biomarker, and relevant case studies.
Overview of Calcium Isotope Mass 42
Calcium-42 is a stable isotope with an atomic mass of approximately 41.958618 Da and a natural abundance of about 0.647% among calcium isotopes. It has 20 protons and 22 neutrons, making it one of the heavier isotopes of calcium. Unlike some isotopes that are radioactive or unstable, 42Ca is stable, allowing it to be used safely in various biological studies without the complications associated with radioactive decay .
Biological Functions and Mechanisms
Calcium Homeostasis
Calcium plays a critical role in numerous physiological processes, including muscle contraction, neurotransmitter release, and blood coagulation. The isotopic composition of calcium in biological fluids reflects the balance between dietary intake, bone mineralization, and excretion. Research indicates that lighter isotopes like 42Ca are preferentially incorporated into bone tissue during mineralization processes .
Isotopic Fractionation
The biological activity of 42Ca can be understood through its isotopic fractionation in different body compartments:
- Bone: Enriched in lighter isotopes.
- Blood: Contains a mix but is generally heavier than bone.
- Urine: Typically shows higher concentrations of heavier isotopes due to renal excretion processes .
Biomarker Applications
Recent studies have highlighted the potential of calcium isotopes as biomarkers for assessing bone mineral balance (BMB). The ratio of 44Ca/42Ca is particularly significant:
- Bone Formation: An increase in the ratio indicates active bone formation.
- Bone Resorption: A decrease suggests bone loss or resorption .
Case Studies
-
Osteoporosis Assessment
A study involving older women demonstrated that those diagnosed with osteoporosis had significantly lower serum and urine 44/42Ca ratios compared to age-matched controls. This finding supports the use of calcium isotope ratios as sensitive indicators of bone health . -
Chronic Kidney Disease (CKD)
In patients with CKD, serum 44/42Ca ratios were found to differ significantly between healthy individuals and those undergoing dialysis. The study suggested that these ratios could serve as non-invasive markers for vascular calcification associated with CKD . -
Dynamic Monitoring
A longitudinal study observed changes in calcium isotope ratios in response to dietary modifications and pharmacological interventions aimed at improving BMB. Results indicated that shifts in 44/42Ca ratios correlated well with imaging measures such as dual-energy X-ray absorptiometry (DXA) .
Properties of Calcium-42 Isotope
Property | Value |
---|---|
Atomic Mass | 41.958618 Da |
Natural Abundance | 0.647% |
Neutron Number (N) | 22 |
Proton Number (Z) | 20 |
Stability | Stable |
Half-life | Stable |
Isotope Ratios in Various Conditions
Condition | Serum 44/42Ca Ratio | Urine 44/42Ca Ratio |
---|---|---|
Healthy Adults | Baseline | Baseline |
Osteoporotic Women | Significantly lower | Significantly lower |
CKD Patients (Dialysis) | Lower than controls | Not significantly different |
Properties
IUPAC Name |
calcium-42 |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ca/i1+2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYPRJOBELJOOCE-NJFSPNSNSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Ca] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[42Ca] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ca |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
41.958618 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14333-05-2 |
Source
|
Record name | Calcium, isotope of mass 42 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014333052 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.